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Cat. No.: B15581224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kijimicin is a polyether ionophore antibiotic that has demonstrated potent activity against

various pathogens, including the parasite Toxoplasma gondii.[1] Its mechanism of action

involves the disruption of ionic gradients across cellular membranes, leading to mitochondrial

dysfunction and the generation of reactive oxygen species (ROS), ultimately inducing cell

death.[2] These application notes provide a summary of known dosages and detailed protocols

for the administration of Kijimicin to mice for research and preclinical studies.

Data Presentation
Kijimicin Dosage in Mice
The following table summarizes the reported dosages of Kijimicin in mice. Researchers should

note that the optimal dosage may vary depending on the mouse strain, age, sex, and the

specific experimental model.
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Administration
Route

Dosage Observation Reference

Intraperitoneal (IP) 3 mg/kg/day
66.7% survival in mice

infected with T. gondii.
[1]

Intraperitoneal (IP) 10 mg/kg/day
91.7% survival in mice

infected with T. gondii.
[1]

Intraperitoneal (IP) 30 mg/kg
Reported to be a fatal

dose.

Intraperitoneal (IP) 56 mg/kg
Lethal Dose, 50%

(LD50).

Oral (PO) 180 mg/kg
Lethal Dose, 50%

(LD50).

Experimental Protocols
Note: The following protocols are general guidelines for the administration of substances to

mice. The vehicle for Kijimicin and its specific formulation should be determined based on its

solubility and stability. It is recommended to perform a small pilot study to determine the optimal

vehicle and to observe for any acute toxicity. All procedures should be performed under aseptic

conditions and in accordance with institutional animal care and use committee (IACUC)

guidelines.

Intraperitoneal (IP) Injection
Materials:

Kijimicin solution at the desired concentration

Sterile syringes (1 mL) and needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Animal scale
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Procedure:

Weigh the mouse to accurately calculate the required dose.

Prepare the Kijimicin solution in a sterile vehicle. The final injection volume should not

exceed 10 mL/kg.

Restrain the mouse by gently grasping the scruff of the neck, allowing the abdomen to be

exposed.

Tilt the mouse's head slightly downwards.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent injury to the bladder and cecum.

Disinfect the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or internal organ. If

blood or any fluid is aspirated, discard the syringe and prepare a new injection.

Slowly inject the Kijimicin solution.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions.

Oral Gavage (PO)
Materials:

Kijimicin solution/suspension at the desired concentration

Sterile oral gavage needles (18-20 gauge, with a ball tip)

Sterile syringes (1 mL)

Animal scale
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Procedure:

Weigh the mouse to calculate the correct dose. The gavage volume should typically not

exceed 10 mL/kg.

Prepare the Kijimicin formulation.

Gently restrain the mouse by the scruff of the neck to immobilize the head.

Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the

depth of insertion to reach the stomach.

With the mouse in an upright position, insert the gavage needle into the mouth, directing it

towards the back of the throat.

Allow the mouse to swallow the tip of the needle and then gently advance it into the

esophagus to the predetermined depth. Do not force the needle.

Administer the Kijimicin solution slowly.

Carefully remove the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing.

Intravenous (IV) Injection (Tail Vein)
Materials:

Kijimicin solution at the desired concentration (ensure it is sterile and free of particulates)

Sterile syringes (1 mL) and needles (27-30 gauge)

A mouse restrainer

Heat lamp or warm water to dilate the tail veins

70% ethanol
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Procedure:

Weigh the mouse to determine the accurate dose. The injection volume should be around 5

mL/kg for a bolus injection.

Prepare the sterile Kijimicin solution.

Place the mouse in a restrainer.

Warm the mouse's tail using a heat lamp or by immersing it in warm water to dilate the lateral

tail veins.

Disinfect the tail with 70% ethanol.

Identify one of the lateral tail veins.

Insert the needle, bevel up, into the vein at a shallow angle.

If the needle is correctly placed, a small amount of blood may be seen in the hub of the

needle.

Slowly inject the Kijimicin solution. If swelling occurs at the injection site, the needle is not in

the vein. Withdraw the needle and re-attempt at a more proximal site.

After injection, withdraw the needle and apply gentle pressure to the injection site to prevent

bleeding.

Return the mouse to its cage and monitor its condition.

Subcutaneous (SC) Injection
Materials:

Kijimicin solution at the desired concentration

Sterile syringes (1 mL) and needles (25-27 gauge)

70% ethanol
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Animal scale

Procedure:

Weigh the mouse to calculate the required dose. The injection volume should generally not

exceed 5-10 mL/kg.

Prepare the Kijimicin solution.

Grasp the loose skin over the back of the mouse, between the shoulder blades, to form a

"tent".

Disinfect the injection site.

Insert the needle into the base of the skin tent, parallel to the spine.

Gently aspirate to ensure the needle has not entered a blood vessel.

Slowly inject the solution. A small bleb will form under the skin.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any local or systemic reactions.

Mandatory Visualizations
Kijimicin Administration Workflow in Mice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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